Cas no 1361885-16-6 (4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid
• CAS No: 1361885-16-6
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933399
• Update Time: 2025-11-06

4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-7(8(11)12)5(2-10)6(3-13-4)9(14)15/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： XPUDICQECFDMHP-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=CN=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1361885-16-6)

4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1361885-16-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, difluoromethyl moiety, and a methyl substituent on a pyridine ring. These functionalities contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid is particularly noteworthy for its ability to undergo a wide range of chemical transformations. The presence of the chloromethyl group allows for nucleophilic substitution reactions, making it an excellent starting material for the introduction of diverse functional groups. The difluoromethyl moiety, on the other hand, imparts unique electronic and steric properties, which can influence the biological activity and pharmacokinetic behavior of derived compounds.

In recent years, there has been growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly enhance the potency, selectivity, and metabolic stability of drug candidates. The difluoromethyl group in 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid is particularly advantageous in this context, as it can improve the lipophilicity and reduce the susceptibility to metabolic degradation. This makes the compound an attractive candidate for the development of novel therapeutic agents.

The pyridine ring in 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid is another key feature that contributes to its utility in medicinal chemistry. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a carboxylic acid group on the pyridine ring further enhances its potential as a building block for the synthesis of bioactive molecules.

Recent studies have explored the use of 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid in the development of novel drugs targeting various diseases. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in cancer progression and inflammatory responses. The compound has shown promising results in preliminary studies, demonstrating significant inhibitory activity against target enzymes with high selectivity and low cytotoxicity.

In addition to its applications in drug discovery, 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid has also been used as a synthetic intermediate in the preparation of agrochemicals and materials science applications. Its unique combination of functional groups makes it suitable for a wide range of chemical transformations, enabling the synthesis of complex molecules with tailored properties.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. Common methods include multistep processes involving halogenation, fluorination, and ring formation reactions. Advances in catalytic methods have further improved the efficiency and sustainability of these synthetic pathways.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1361885-16-6) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.